Cas no 1040667-03-5 (2-[6-(tert-butylsulfanyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-(2,4,6-trimethylphenyl)acetamide)

2-[6-(tert-butylsulfanyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-(2,4,6-trimethylphenyl)acetamide structure
1040667-03-5 structure
Product Name:2-[6-(tert-butylsulfanyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-(2,4,6-trimethylphenyl)acetamide
CAS No:1040667-03-5
MF:C20H25N5O2S
MW:399.50980257988
CID:5384066
PubChem ID:44117407
Update Time:2023-10-11

2-[6-(tert-butylsulfanyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • AKOS004977793
    • 2-[6-(tert-butylsulfanyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-(2,4,6-trimethylphenyl)acetamide
    • VU0615340-1
    • CHEMBL4537385
    • F3382-5233
    • 2-(6-(tert-butylthio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-mesitylacetamide
    • 1040667-03-5
    • Inchi: 1S/C20H25N5O2S/c1-12-9-13(2)18(14(3)10-12)21-16(26)11-24-19(27)25-15(22-24)7-8-17(23-25)28-20(4,5)6/h7-10H,11H2,1-6H3,(H,21,26)
    • InChI Key: JDGABMGSJVFVEH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=NN(C(N2N=1)=O)CC(NC1C(C)=CC(C)=CC=1C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 399.17289623g/mol
  • Monoisotopic Mass: 399.17289623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 727
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 103Ų

2-[6-(tert-butylsulfanyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-(2,4,6-trimethylphenyl)acetamide Pricemore >>

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2-[6-(tert-butylsulfanyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-(2,4,6-trimethylphenyl)acetamide Related Literature

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